Cas no 108612-52-8 (Benzonitrile,4-[[2-[4-[(1,6-dihydro-6-oxo-2-pyrimidinyl)methylamino]-1-piperidinyl]-1H-benzimidazol-1-yl]methyl]-)

• Product Name: Benzonitrile,4-[[2-[4-[(1,6-dihydro-6-oxo-2-pyrimidinyl)methylamino]-1-piperidinyl]-1H-benzimidazol-1-yl]methyl]-
• CAS No: 108612-52-8
• MF: C₂₅H₂₅N₇O
• MW: 439.512304067612
• CID: 205710
• PubChem ID: 3065664
• Update Time: 2025-04-19

Benzonitrile,4-[[2-[4-[(1,6-dihydro-6-oxo-2-pyrimidinyl)methylamino]-1-piperidinyl]-1H-benzimidazol-1-yl]methyl]- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile,4-[[2-[4-[(1,6-dihydro-6-oxo-2-pyrimidinyl)methylamino]-1-piperidinyl]-1H-benzimidazol-1-yl]methyl]-
• Benzonitrile,4-[[2-[4-[(1,4-dihydro-4-oxo-2-pyrimidinyl)methylamino]-1-piperidinyl]-1H-benzimidazol-1-yl]methyl]-(9CI)
• 4-[[2-[4-[methyl-(6-oxo-1H-pyrimidin-2-yl)amino]piperidin-1-yl]benzimidazol-1-yl]methyl]benzonitrile
• Benzonitrile, 4-((2-(4-((1,4-dihydro-4-oxo-2-pyrimidinyl)methylamino)-1-piperidinyl)-1H-benzimidazol-1-yl)methyl)-
• DTXSID20148610
• SCHEMBL10337963
• 108612-52-8

• Inchi： 1S/C25H25N7O/c1-30(24-27-13-10-23(33)29-24)20-11-14-31(15-12-20)25-28-21-4-2-3-5-22(21)32(25)17-19-8-6-18(16-26)7-9-19/h2-10,13,20H,11-12,14-15,17H2,1H3,(H,27,29,33)
• InChI Key： YMNVBJIOEDEBBD-UHFFFAOYSA-N
• SMILES： O=C1C=CN=C(N1)N(C)C1CCN(C2=NC3C=CC=CC=3N2CC2C=CC(C#N)=CC=2)CC1

Computed Properties

• Exact Mass: 439.21235
• Monoisotopic Mass: 439.212058
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 33
• Rotatable Bond Count: 5
• Complexity: 816
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 89.6
• XLogP3: 2.8

Experimental Properties

• Density: 1.32
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.702
• PSA: 89.55
• LogP: 3.62208